Cas no 105356-57-8 (2-Thiophenebutanoicacid, a,g-dioxo-)

• Product Name: 2-Thiophenebutanoicacid, a,g-dioxo-
• CAS No: 105356-57-8
• MF: C₈H₆O₄S
• MW: 198.195841312408
• MDL: MFCD06245373
• CID: 138091
• PubChem ID: 2771674
• Update Time: 2025-09-18

2-Thiophenebutanoicacid, a,g-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenebutanoicacid, a,g-dioxo-
• 2,4-DIOXO-4-(THIEN-2-YL)BUTANOIC ACID
• 2,4-dioxo-4-thiophen-2-ylbutanoic acid
• 4-THIEN-2-YL-2,4-DIOXOBUTANOIC ACID
• 2,4-DIBROMOACETOPHENONE-2-13C
• 2-Thiophenebutanoicacid,
• 4-thienyl-2,4-dioxobutanoic acid
• A,g-dioxo
• BDBM50152574
• DTXSID20378011
• 2-thienoylpyruvic acid
• CHEMBL183604
• 2,4-Dioxo-4-thiophen-2-yl-butyric acid
• 4-thien-2-yl-2,4-dioxobutanoic acid, AldrichCPR
• 105356-57-8
• 2,4-dioxo-4-(thiophen-2-yl)butanoic acid
• MFCD06245373
• AKOS002669493
• FT-0691442

• MDL： MFCD06245373
• Inchi： 1S/C8H6O4S/c9-5(4-6(10)8(11)12)7-2-1-3-13-7/h1-3H,4H2,(H,11,12)
• InChI Key： MWRKICQKTVHQBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 197.99900
• Monoisotopic Mass: 197.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Density: 1.465
• Boiling Point: 399.2°Cat760mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.588
• PSA: 99.68000
• LogP: 0.97460

2-Thiophenebutanoicacid, a,g-dioxo- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives